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Compound of Interest

6-Methoxy-3-

Compound Name: azabicyclo[3.1.1]heptane;hydrochl
oride

Cat. No.: B12348149

Get Quote

The "Bridged Morpholine" Surrogate in Structure-
Based Drug Design[1]
Executive Summary & Core Identity

CAS Number: 2226335-20-0 Chemical Name: (1R,5S,6r)-rel-6-Methoxy-3-
azabicyclo[3.1.1]heptane hydrochloride Molecular Formula: C7H13NOJ[1] - HCI Molecular
Weight: 163.65 g/mol (Free base: 127.19 g/mol ) Classification: Saturated Bicyclic Amine /
Bioisostere[1]

Significance in Drug Discovery: CAS 2226335-20-0 represents a high-value sp3-rich scaffold
designed to replace planar aromatic rings (e.g., pyridines) or flexible saturated heterocycles
(e.g., piperidines, morpholines) in clinical candidates.[1] Belonging to the class of 3-
azabicyclo[3.1.1]heptanes, this molecule offers a rigidified geometry that restricts
conformational entropy, potentially improving binding affinity while enhancing metabolic stability
by eliminating "soft spots” prone to oxidative metabolism.[1]
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Structural Analysis: "Escape from Flatland"

The 3-azabicyclo[3.1.1]heptane core is a "bridged" system.[1] Unlike a standard piperidine
chair, which can flip between conformers, the [3.1.1] system is locked.[1]

2.1 Geometric Parameters & Vector Analysis

e Pucker & Rigidity: The bicyclic framework forces the nitrogen lone pair and the C6-
substituent (methoxy group) into a specific orientation.[1] This is critical for vector alignment
in active sites.[1]

o EXxit Vectors: The angle between the Nitrogen (N3) and the substituent at C6 mimics the
geometry of 1,3-disubstituted benzenes or 3,5-disubstituted pyridines, but with a completely
saturated, non-aromatic core.[1]

o Bioisosterism:

o Vs. Piperidine: The bridge (C6) adds bulk and rigidity, reducing the entropic penalty upon
protein binding.[1]

o Vs. Morpholine: The 6-methoxy group provides an oxygen acceptor vector similar to the
ether oxygen in morpholine, but in a different spatial position relative to the nitrogen.[1]

2.2 Visualization: Piperidine vs. Azabicyclo[3.1.1]heptane

The following diagram illustrates the structural relationship and the "locking" effect of the
methylene bridge.
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Caption: Structural evolution from flexible piperidine to the rigid 3-azabicyclo[3.1.1]heptane
core.[1]

Synthetic Routes & Manufacturing

The synthesis of 3-azabicyclo[3.1.1]heptanes is non-trivial due to the strain of the bicyclic
system.[1] Two primary industrial routes are established, with the Cyclobutane Route being
most scalable for the 6-methoxy derivative.[1]

3.1 Route A: The Cyclobutane Dicarboxylate Strategy

This route builds the piperidine ring onto a pre-existing cyclobutane core.[1]

Starting Material: Diethyl cyclobutane-1,3-dicarboxylate.

e Cyclization: Reaction with benzylamine (or ammonia equivalent) creates the bicyclic imide
(3-benzyl-3-azabicyclo[3.1.1]heptane-2,4-dione).[1]

¢ Reduction: Strong reduction (LiAIH4) converts the imide to the amine.[1]

o Functionalization (C6): For the 6-methoxy derivative, the starting material must be
functionalized at the cyclobutane stage, or the core must be oxidized (e.g., via radical C-H
activation) to introduce the oxygen functionality, followed by methylation.[1]

3.2 Route B: The "Bicyclobutane" Ring Opening (Modern)

Recent advances (e.g., by Mykhailiuk et al.[1]) utilize [1.1.1]propellane or bicyclo[1.1.0]butane
derivatives.[1]

o Mechanism: Radical addition across the central bond of a bicyclobutane generates the
[3.1.1] system.[1]

e Relevance: This is often used for 1,3-disubstituted variants but can be adapted for C6
substitution.[1]

3.3 Experimental Protocol: Handling & Deprotection

Note: CAS 2226335-20-0 is supplied as the Hydrochloride salt.[1] The following protocol
describes free-basing for coupling reactions.
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Protocol 1: Free-Basing for Buchwald-Hartwig Coupling

Dissolution: Suspend 1.0 eq of CAS 2226335-20-0 in MeOH/DCM (1:4 viv).

o Neutralization: Add 3.0 eq of Carbonate resin (polymer-supported) or wash with saturated
NaHCOs.[1]

o Extraction: If using agueous wash, extract aqueous layer 3x with DCM/iPrOH (3:1).[1]

e Drying: Dry organics over Na=SOa, filter, and concentrate immediately before use (secondary
amines can absorb COz2).

Physicochemical & Biological Profile

Data below assumes the free base form unless noted.

Property Value | Description Impact on Drug Design

Highly basic; likely protonated

pKa (Calc) ~9.5-105 ) )
at physiological pH.[1]
Lower lipophilicity than phenyl
LogP ~0.8 (estimated) ) ) Pop Y - pheny
rings; improves solubility.[1]
Good membrane permeability.
TPSA ~21 A2 P Y
[1]
) Maximizes "3D-ness,"
Sp? Fraction 1.0 (100%) ) ) o
improving selectivity.[1]
The bridgehead protons are
] - ) sterically shielded; lack of
Metabolic Stability High

aromatic ring prevents toxic

epoxide formation.[1]

4.1 Biological Application: Kinase Inhibitor Design

In kinase inhibitors, the "hinge binder" is often a flat heteroaromatic.[1] The "solvent front"
region, however, tolerates bulk.
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o Strategy: Replace a solvent-exposed piperazine or morpholine group with 6-methoxy-3-
azabicyclo[3.1.1]heptane.[1]

e Result: The methoxy group can be oriented to pick up a specific hydrogen bond (e.g., with a
backbone carbonyl) that a flexible morpholine might miss due to averaging of conformers.[1]

Analytical Characterization Standards

To verify the identity of CAS 2226335-20-0, the following signals are diagnostic.

e 'H NMR (D20/DMSO-ds):

o

Bridgeheads (H1/H5): Multiplets around 2.4—2.6 ppm.[1] Distinctive for the [3.1.1] system.

[¢]

Methoxy (-OCH?s): Sharp singlet at ~3.2 ppm.[1]

[¢]

Methylene (H2/H4): Split signals (endo/exo) typically around 3.0-3.6 ppm.[1]

[e]

Bridge (H6): The proton geminal to the methoxy group will appear as a triplet or multiplet
depending on the stereochemistry (syn vs anti relative to the nitrogen bridge).[1]

e LC-MS:
o M+H: 128.1 (Free base mass + 1).[1]

o Fragmentation: Loss of methoxy group (-31) or retro-cyclization may be observed.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Cholesteryl laurate | CAS#:1908-11-8 | Chemsrc [chemsrc.com]

e 2. WO2007075790A1 - Process for the preparation of 6, 6-dimethyl-3-azabicyclo-[3.1.0]-
hexane compounds and enantiomeric salts thereof - Google Patents [patents.google.com]

¢ To cite this document: BenchChem. [Structural Analysis & Synthetic Utility of CAS 2226335-
20-0]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12348149/docs#structural-analysis-synthetic-utility-
of-cas-2226335-20-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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